Cas no 1339116-89-0 (2-Ethyl-2-methyloxane-4-sulfonamide)

• Product Name: 2-Ethyl-2-methyloxane-4-sulfonamide
• CAS No: 1339116-89-0
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• MDL: MFCD19653747
• CID: 5243281
• PubChem ID: 64137245
• Update Time: 2026-03-08

2-Ethyl-2-methyloxane-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-methyloxane-4-sulfonamide
• 2-Ethyl-2-methyltetrahydro-2h-pyran-4-sulfonamide
• 2H-Pyran-4-sulfonamide, 2-ethyltetrahydro-2-methyl-
• 2-Ethyl-2-methyloxane-4-sulfonamide

• MDL： MFCD19653747
• Inchi： 1S/C8H17NO3S/c1-3-8(2)6-7(4-5-12-8)13(9,10)11/h7H,3-6H2,1-2H3,(H2,9,10,11)
• InChI Key： MOUPRXZMVUNMRE-UHFFFAOYSA-N
• SMILES： S(C1CCOC(C)(CC)C1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 0.5
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-Ethyl-2-methyloxane-4-sulfonamide

Comprehensive Overview of 2-Ethyl-2-methyloxane-4-sulfonamide (CAS No. 1339116-89-0): Properties, Applications, and Industry Insights

2-Ethyl-2-methyloxane-4-sulfonamide (CAS No. 1339116-89-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This sulfonamide derivative, characterized by its oxane (tetrahydropyran) ring substituted with ethyl and methyl groups, offers a versatile scaffold for drug discovery and material science applications. The presence of the sulfonamide functional group enhances its potential as a bioactive molecule, particularly in targeting enzymes or receptors where hydrogen bonding plays a critical role.

Recent studies highlight the growing interest in heterocyclic sulfonamides like 2-Ethyl-2-methyloxane-4-sulfonamide for their improved metabolic stability compared to traditional aromatic sulfonamides. Researchers are exploring its utility in designing COX-2 inhibitors, carbonic anhydrase inhibitors, and antimicrobial agents, aligning with current trends in precision medicine and green chemistry. The compound's logP value and hydrogen-bond acceptor/donor count make it a promising candidate for optimizing blood-brain barrier permeability in CNS drug development.

From a synthetic chemistry perspective, 1339116-89-0 represents an interesting case study in stereoselective synthesis. The chiral centers in its oxane ring pose challenges in asymmetric catalysis, driving innovation in organocatalysis and enzymatic resolution techniques. Industry reports suggest its potential as an intermediate for flavor and fragrance compounds, where controlled release and stability are paramount. The compound's thermal stability (decomposition temperature >200°C) also makes it suitable for polymer modification applications.

Environmental and regulatory considerations for 2-Ethyl-2-methyloxane-4-sulfonamide are being actively investigated. While not classified as hazardous under current GHS criteria, its biodegradation pathways and ecotoxicity profile are subjects of ongoing QSAR modeling studies. The pharmaceutical industry particularly values its low cytotoxicity in preliminary assays, reducing attrition rates in early-stage drug discovery. Analytical methods like HPLC-MS and NMR spectroscopy have been optimized for its characterization, with the 4.0-4.5 ppm region in 1H NMR serving as a diagnostic fingerprint for quality control.

The commercial availability of CAS 1339116-89-0 remains limited to specialized suppliers, reflecting both its niche applications and the patent landscape surrounding related derivatives. Market analysts note increasing demand from contract research organizations (CROs) working on fragment-based drug design. The compound's cLogP of 1.2 and polar surface area of 68 Ų position it favorably within Lipinski's rule of five parameters, explaining its popularity in medicinal chemistry optimization projects. Recent patent filings suggest utility in photoaffinity labeling probes for target identification.

Emerging applications in catalysis leverage the compound's ability to coordinate metal ions through its sulfonamide and ether oxygen atoms. Researchers are investigating its potential as a ligand in transition metal complexes for C-H activation reactions, a hot topic in sustainable chemistry. The 2-ethyl-2-methyl substitution pattern appears to confer unusual stability to resulting complexes, addressing common decomposition issues in homogeneous catalysis. These developments align with industry shifts toward atom-economical processes and renewable feedstocks.

Quality specifications for 2-Ethyl-2-methyloxane-4-sulfonamide typically require ≥95% purity by HPLC analysis, with strict controls on residual solvents and heavy metal content. Storage recommendations emphasize protection from moisture (desiccated at 2-8°C) due to the compound's moderate hygroscopicity. Analytical challenges include distinguishing it from regioisomeric sulfonamides, necessitating advanced 2D NMR techniques like HSQC and HMBC for definitive structural confirmation.

Future research directions for 1339116-89-0 include exploration of its crystal engineering potential. Preliminary X-ray diffraction studies reveal interesting hydrogen-bonding networks that could inform design of co-crystals for improved drug formulations. Computational chemists are modeling its conformational preferences to predict protein-ligand interactions, particularly in allosteric binding sites. These multidisciplinary investigations position 2-Ethyl-2-methyloxane-4-sulfonamide as a compound of continuing scientific and industrial relevance.